Cas no 2171910-39-5 (4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}butanoic acid)

• Product Name: 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}butanoic acid
• CAS No: 2171910-39-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5603571
• PubChem ID: 165812444
• Update Time: 2025-09-21

4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1493968
• 2171910-39-5
• 4-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-methylacetamido}butanoic acid
• 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}butanoic acid

• Inchi： 1S/C27H32N2O5/c1-29(16-8-13-25(31)32)24(30)17-27(14-6-7-15-27)28-26(33)34-18-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-5,9-12,23H,6-8,13-18H2,1H3,(H,28,33)(H,31,32)
• InChI Key： WRSBIPWTQVKFNO-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N(C)CCCC(=O)O)=O)CCCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}butanoic acid

Professional Introduction to 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}butanoic Acid (CAS No. 2171910-39-5)

4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}butanoic acid, identified by its CAS number 2171910-39-5, is a sophisticated compound that has garnered significant attention in the field of chemical and biomedical research. This molecule, characterized by its intricate structure, represents a fusion of organic chemistry principles and pharmacological innovation. The presence of multiple functional groups, including an amide linkage and a fluorene moiety, makes it a candidate for various applications in drug development and material science.

The compound's structure is built upon a backbone of butanoic acid, which is further modified with a cyclopentyl group at the second position. This cyclopentyl ring is connected to an amine group that is, in turn, linked to a methoxycarbonyl-substituted 9H-fluoren-9-yl moiety. The N-methylacetamido group at the terminal position adds another layer of complexity, contributing to the molecule's potential biological activity. Such structural features are often engineered to enhance binding affinity, metabolic stability, and overall pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced therapeutic potential. The fluorene group, in particular, has been extensively studied for its role in improving the solubility and bioavailability of pharmaceuticals. Its ability to interact with biological targets through hydrophobic interactions makes it a valuable component in drug design. The methoxycarbonyl group serves as a protecting group for the amine functionality, ensuring that the compound can be synthesized and modified with high precision.

The cyclopentyl ring introduces rigidity to the molecular structure, which can be advantageous in terms of binding specificity. This rigidity helps to stabilize the compound's conformation in solution and can prevent unwanted side reactions. Additionally, the N-methylacetamido group contributes to the molecule's overall hydrophilicity, which is crucial for oral bioavailability and tissue distribution.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of new therapeutic agents. Its unique structural features make it suitable for targeting various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. For instance, the amine group can be modified to create peptide mimetics that mimic natural bioactive peptides without triggering immune responses.

The fluorene moiety has been particularly interesting for its ability to enhance fluorescence properties when incorporated into biomolecules. This feature has opened up possibilities for developing fluorescent probes and imaging agents that can be used in diagnostic applications. Researchers have explored its use in flow cytometry and fluorescence microscopy to study cellular processes and protein interactions.

The butanoic acid moiety at the core of this compound provides a versatile platform for further chemical modifications. It can be esterified or amidated to introduce additional functional groups or conjugated with other molecules to enhance targeting specificity. Such modifications are essential for developing prodrugs that release active compounds at specific sites within the body.

In conclusion, 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}butanoic acid (CAS No. 2171910-39-5) represents a promising candidate for future pharmaceutical applications. Its complex structure and diverse functional groups offer numerous possibilities for drug design and development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are likely to play a crucial role in advancing medical treatments.